Cas no 330839-25-3 ([(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid)

• Product Name: [(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid
• CAS No: 330839-25-3
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• CID: 1067625
• Update Time: 2025-05-26

[(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid

• Inchi： 1S/C9H14N4O2S/c14-8(15)6-16-9-10-11-12-13(9)7-4-2-1-3-5-7/h7H,1-6H2,(H,14,15)
• InChI Key： SNLAUQZZWULDIQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=NN1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

[(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on [(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid

Compound CAS No 330839-25-3: [(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic Acid

The compound with CAS No 330839-25-3, known as [(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of antimicrobial and anticancer research.

The molecular structure of this compound is characterized by a tetrazole ring, which is a five-membered heterocyclic structure containing four nitrogen atoms. The presence of a cyclohexyl group attached to the tetrazole ring introduces steric bulk and enhances the compound's stability. Additionally, the sulfanyl (thioether) group and acetic acid moiety contribute to its versatile reactivity and bioavailability. These structural elements make it an attractive candidate for further exploration in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid. Researchers have employed various methodologies, including click chemistry and Suzuki coupling reactions, to construct this compound with high precision. These methods not only ensure the purity of the product but also facilitate large-scale production, making it more accessible for preclinical studies.

In terms of applications, this compound has shown remarkable potential as an antimicrobial agent. Studies conducted in vitro have demonstrated its ability to inhibit the growth of various bacterial and fungal strains. The mechanism of action appears to involve interference with cellular membrane integrity and disruption of essential metabolic pathways. Furthermore, its low toxicity profile makes it a promising candidate for developing next-generation antibiotics.

Beyond its antimicrobial properties, [(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid has also been investigated for its anticancer potential. Preclinical experiments have revealed its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity suggests that the compound could serve as a lead molecule for designing targeted cancer therapies. Recent research has focused on optimizing its pharmacokinetic properties to enhance its efficacy in vivo.

Another area of interest is the use of this compound as a building block in medicinal chemistry. Its modular structure allows for easy functionalization, enabling researchers to explore a wide range of derivatives with diverse biological activities. For instance, substituting the cyclohexyl group with other alkyl or aryl groups has been shown to modulate the compound's solubility and bioavailability.

From an environmental standpoint, [(1-Cyclohexyl-1H-tetraazol-5-yl)sulfanyl]-acetic acid exhibits favorable biodegradation characteristics, making it less likely to accumulate in ecosystems. This property aligns with current trends toward sustainable drug development and green chemistry practices.

In conclusion, CAS No 330839-25-3 represents a versatile and innovative compound with broad applications in pharmaceutical research. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in addressing unmet medical needs.